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Compound of Interest

Compound Name: 2-Ethylpyrrolidine

Cat. No.: B092002

This technical guide provides a comprehensive overview of the core physical properties of 2-
Ethylpyrrolidine, tailored for researchers, scientists, and professionals in drug development.
The information is presented to facilitate easy comparison and includes detailed experimental
protocols for the determination of these properties.

Core Physical and Chemical Properties

2-Ethylpyrrolidine is a cyclic amine with the chemical formula CeH13N.[1] Its physical
characteristics are crucial for its application in various chemical syntheses and as a solvent. A
summary of its key physical properties is presented in the table below.

Property Value Units

Molecular Formula CeH13N

Molecular Weight 99.17 g/mol

Boiling Point 122.1 °C (at 760 mmHg)
Density 0.81 g/cm3

Refractive Index 1.422 (at 20°C)

Vapor Pressure 14.1 mmHg (at 25°C)
logP (Octanol/Water) 1.148

Water Solubility log10WS = -1.53
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Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key

physical properties of a liquid compound such as 2-Ethylpyrrolidine.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[2] The capillary method is a common micro-technique for this determination.[3]

Apparatus:

Thiele tube or oil bath[4][5]

Thermometer (-10 to 110°C range or higher)
Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner)

Stand and clamp

Procedure:

Fill the small test tube with 2-3 mL of 2-Ethylpyrrolidine.

Place the capillary tube, with its sealed end facing up, into the test tube containing the liquid
sample.[4]

Attach the test tube to the thermometer using a rubber band or thread. Ensure the sample is
level with the thermometer bulb.[4]

Clamp the thermometer assembly in a Thiele tube or oil bath, making sure the rubber band is
above the level of the heating oil.[6]

Gently heat the side arm of the Thiele tube.[4] Convection currents will ensure uniform
temperature distribution.[5]
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Observe the capillary tube. A slow stream of bubbles will emerge as the trapped air expands.

Continue heating until a rapid and continuous stream of bubbles exits the capillary tube. This
indicates the liquid's vapor pressure has exceeded the external pressure.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn into
the capillary tube.[4][6] Record this temperature.

Determination of Density

Density is the mass of a substance per unit volume.[7] For a liquid, it can be determined by

measuring the mass of a known volume.

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance (accurate to at least 0.01 g)

Pipette or dropper

Procedure:

Place a clean, dry graduated cylinder on the electronic balance and tare the mass to zero. If
taring is not possible, record the mass of the empty cylinder.[8][9]

Carefully transfer a specific volume of 2-Ethylpyrrolidine (e.g., 10 mL) into the graduated
cylinder. Use a pipette for accuracy and read the volume from the bottom of the meniscus.[7]

Record the exact volume.
Place the graduated cylinder containing the liquid on the balance and record the mass.[8]

If the balance was not tared, subtract the mass of the empty cylinder to find the mass of the
liquid.[9]

Calculate the density using the formula: Density = Mass / Volume.[7]
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For improved accuracy, repeat the measurement with different volumes and calculate the
average density.[7]

Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when entering a

material. It is a characteristic property of a substance.

Apparatus:

Abbe Refractometer

Dropper

Constant temperature water bath (optional, for precise measurements)

Solvent for cleaning (e.g., acetone or ethanol) and soft tissue paper

Procedure:

Ensure the prism surfaces of the Abbe refractometer are clean and dry. Clean with a suitable
solvent and a soft tissue if necessary.[10]

Using a dropper, apply 2-3 drops of 2-Ethylpyrrolidine onto the surface of the lower prism.
[10]

Close the prisms together firmly.
Turn on the light source and look through the eyepiece.

Rotate the prism assembly using the coarse adjustment knob until the light and dark fields
are visible in the eyepiece.[10]

Adjust the compensator dial to eliminate any color fringe at the border of the light and dark
fields, resulting in a sharp, single line.

Use the fine adjustment knob to center the dividing line exactly on the crosshairs of the
eyepiece.[10]
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¢ Read the refractive index value from the built-in scale.

« If temperature control is required, circulate water from a constant temperature bath through
the jackets surrounding the prisms.[10]

Workflow and Logical Relationships

The following diagram illustrates a standard workflow for the characterization of an unknown
liquid sample by determining its fundamental physical properties. This logical progression
ensures a systematic and comprehensive analysis.

Characterization of an Unknown Liquid Sample

Spectroscopic Analysis
(e.g., NMR, IR)

Determine Boiling Point Determine Density Determine Refractive Index

Compare Data to Literature Values

Identify Compound and Assess Purity

Click to download full resolution via product page

Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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